(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride
Overview
Description
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride (AEMB-HCl) is an organic compound with a wide range of applications in the chemical, pharmaceutical, and medical fields. AEMB-HCl is a white crystalline solid with a molecular weight of 212.7 g/mol and a melting point of 125-127°C. It is soluble in water, ethanol, and methanol, and insoluble in ether. AEMB-HCl is an important compound in the synthesis of pharmaceuticals, as it is used in the production of a variety of drugs, including anti-cancer drugs, anti-inflammatory drugs, and antibiotics.
Scientific Research Applications
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is used in a variety of scientific research applications, including the study of the structure and function of proteins, enzymes, and other biological molecules. It is also used in the study of the mechanisms of drug action and the development of new drugs. In addition, (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is used in the study of the structure and function of cell membranes, as well as in the study of the structure and function of DNA and RNA.
Mechanism of Action
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is an inhibitor of the enzyme beta-ketoacyl-acyl carrier protein synthase (KAS). KAS is involved in the synthesis of fatty acids, and (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride inhibits the enzyme by binding to its active site and preventing the binding of the substrate. This inhibition of KAS results in the inhibition of fatty acid synthesis and the accumulation of fatty acid precursors.
Biochemical and Physiological Effects
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride has anti-inflammatory, anti-bacterial, and anti-fungal activity. In vivo studies have shown that (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride has anti-cancer, anti-diabetic, and anti-obesity activity. In addition, (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride has been shown to reduce blood pressure and cholesterol levels, as well as to improve cognitive function.
Advantages and Limitations for Lab Experiments
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is a relatively stable compound, and its solubility in water, ethanol, and methanol makes it easy to use in laboratory experiments. Additionally, (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is relatively non-toxic, making it safe to use in laboratory experiments. However, (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride is insoluble in ether, which may limit its use in certain experiments.
Future Directions
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride has a wide range of potential applications in the chemical, pharmaceutical, and medical fields. Future research should focus on exploring the potential therapeutic uses of (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride, such as its potential use in the treatment of cancer, diabetes, and obesity. Additionally, future research should focus on exploring the potential of (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride as an anti-inflammatory and anti-bacterial agent. Furthermore, research should focus on exploring the potential of (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride as an inhibitor of enzymes involved in the synthesis of fatty acids. Finally, future research should focus on exploring the potential of (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride as a tool for studying the structure and function of proteins, enzymes, and other biological molecules.
Synthesis Methods
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride can be synthesized using a variety of methods, including the Hofmann rearrangement, the Curtius rearrangement, and the Wittig reaction. The Hofmann rearrangement involves the reaction of an amide and an aqueous solution of sodium hydroxide to form an isocyanate, which is then reacted with a primary amine to form (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride. The Curtius rearrangement involves the reaction of an isocyanate with an acid chloride to form (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride. The Wittig reaction involves the reaction of a phosphonium salt with an aldehyde or ketone to form an alkene, which is then reacted with an amine to form (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride involves the alkylation of benzene with 2-ethyl-2-methylbutyl chloride, followed by reduction of the resulting ketone to the corresponding alcohol, and subsequent reaction with ammonia to form the desired amine. The amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Benzene", "2-ethyl-2-methylbutyl chloride", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Benzene is reacted with 2-ethyl-2-methylbutyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride, to form (2-ethyl-2-methylbutyl)benzene.", "Step 2: The resulting ketone is reduced to the corresponding alcohol using sodium borohydride as the reducing agent.", "Step 3: The alcohol is then reacted with ammonia in the presence of a catalyst, such as Raney nickel, to form the desired amine, (1-amino-2-ethyl-2-methylbutyl)benzene.", "Step 4: The amine is then reacted with hydrochloric acid to form the hydrochloride salt, (1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride." ] } | |
CAS RN |
2763779-29-7 |
Product Name |
(1-amino-2-ethyl-2-methylbutyl)benzene hydrochloride |
Molecular Formula |
C13H22ClN |
Molecular Weight |
227.8 |
Purity |
95 |
Origin of Product |
United States |
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